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Compound of Interest

Compound Name: Fybex

Cat. No.: B1221276

For Research Use Only.

Introduction

The CRISPR-Cas9 system has become a transformative tool for genome editing, enabling
targeted modifications in a wide array of organisms. The system utilizes a guide RNA (gRNA)
to direct the Cas9 nuclease to a specific genomic locus, where it induces a double-strand break
(DSB). The cell repairs this break through one of two major pathways: the efficient but error-
prone Non-Homologous End Joining (NHEJ) pathway, or the precise but less frequent
Homology-Directed Repair (HDR) pathway.[1][2][3] For applications requiring precise edits,
such as correcting pathogenic mutations or inserting specific sequences, enhancing the
efficiency of HDR is paramount.[1][2]

Fybex is a novel, cell-permeable small molecule designed to increase the efficiency of HDR-
mediated gene editing. By inhibiting key components of the NHEJ pathway, Fybex shifts the
balance of DSB repair towards the HDR pathway, thereby increasing the rate of precise,
template-driven edits.

Product Description

Product Name: Fybex HDR Enhancer Formulation: 10 mM solution in DMSO Storage: Store at
-20°C. Avoid repeated freeze-thaw cycles.

Mechanism of Action
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Upon the creation of a DSB by Cas9, cellular repair mechanisms are immediately activated.
Fybex functions as a potent and selective inhibitor of a key enzyme in the classical NHEJ
pathway. This inhibition reduces the likelihood of indel formation and promotes the utilization of
a user-supplied DNA donor template for repair via the HDR pathway. This strategic intervention
leads to a significant increase in the frequency of desired knock-in or substitution events.
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Experimental Workflow

Day 1: Seed Cells
Plate cells to reach
70-80% confluency on Day 2

Day 2: Transfection
Deliver Cas9 RNP and
Donor DNA

mmediately after
transfection

y

Add Fybex
Add Fybex to culture medium
(e.g., 2.5 uM final conc.)

.

Day 2-3: Incubation
Incubate for 24-48 hours

Day 4: Harvest & Analysis
- Harvest genomic DNA
- Perform NGS or ddPCR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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